Cas no 31654-38-3 (DL-a-Bromopropionyl-DL-alanine)

• Product Name: DL-a-Bromopropionyl-DL-alanine
• CAS No: 31654-38-3
• MF: C₆H₁₀BrNO₃
• MW: 224.05250120163
• CID: 311847
• PubChem ID: 97933
• Update Time: 2025-10-18

DL-a-Bromopropionyl-DL-alanine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-Bromopropanamido)propanoic acid
• 2-(2-bromopropanoylamino)propanoic acid
• Alanine,N-(2-bromo-1-oxopropyl)-
• DL-A-BROMOPROPIONYL-DL-ALANINE
• 2-bromopropionyl alanine
• SCHEMBL5194172
• DTXSID60953624
• NSC 60389
• NSC-163099
• EINECS 250-752-0
• NSC163099
• 2-[(2-bromopropanoyl)amino]propanoic acid
• AKOS024319055
• N-(DL-2-Bromopropionyl)-DL-alanine
• 2-BROMOPROPIONYL-D,L-ALANINE
• N-(2-Bromo-1-hydroxypropylidene)alanine
• NSC-60389
• MFCD00020394
• 31654-38-3
• NSC60389
• DL-a-Bromopropionyl-DL-alanine

• Inchi： 1S/C6H10BrNO3/c1-3(7)5(9)8-4(2)6(10)11/h3-4H,1-2H3,(H,8,9)(H,10,11)
• InChI Key： ADQOGAQFIJCUCU-UHFFFAOYSA-N
• SMILES： BrC(C)C(NC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 222.98400
• Monoisotopic Mass: 222.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 0.75000

Additional information on DL-a-Bromopropionyl-DL-alanine

DL-a-Bromopropionyl-DL-alanine: A Comprehensive Overview

DL-a-Bromopropionyl-DL-alanine, identified by the CAS number 31654-38-3, is a significant compound in the field of organic chemistry and biochemistry. This compound, also referred to as Bromopropionylalanine, has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in peptide synthesis, drug discovery, and as a building block in organic chemistry.

The molecular structure of DL-a-Bromopropionyl-DL-alanine comprises an alanine backbone with a brominated propionyl group attached to the alpha carbon. This configuration imparts distinct chemical reactivity and biological activity, making it a valuable compound for researchers. The CAS number 31654-38-3 serves as a unique identifier, ensuring precise reference in scientific literature and databases.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Bromopropionylalanine. Researchers have explored various methodologies, including nucleophilic substitution reactions and peptide coupling techniques, to optimize its production. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in sensitive biochemical assays.

In terms of applications, Bromopropionylalanine has shown promise in peptide synthesis, where it acts as a versatile building block. Its brominated group facilitates various post-synthetic modifications, allowing for the creation of complex peptide structures with tailored functionalities. Additionally, this compound has been investigated for its potential role in drug design, particularly in the development of bioactive molecules with specific pharmacological properties.

The latest research on Bromopropionylalanine has delved into its interaction with biological systems. Studies have demonstrated its ability to modulate enzyme activity and influence cellular signaling pathways, suggesting potential therapeutic applications. Furthermore, its use as a chiral auxiliary in asymmetric synthesis has opened new avenues for the production of enantiomerically pure compounds, which are essential in pharmaceutical research.

In conclusion, Bromopropionylalanine, with its CAS number 31654-38-3, stands as a pivotal compound in modern chemistry and biology. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific discoveries. As research continues to unfold, this compound is expected to contribute significantly to the development of novel drugs and advanced chemical technologies.